Cas no 131587-28-5 (N-(3-fluorophenyl)-1-(phenylmethyl)-4-piperidinamine)

• Product Name: N-(3-fluorophenyl)-1-(phenylmethyl)-4-piperidinamine
• CAS No: 131587-28-5
• MF: C₁₈H₂₁FN₂
• MW: 284.371147871017
• CID: 4588276
• Update Time: 2025-09-26

N-(3-fluorophenyl)-1-(phenylmethyl)-4-piperidinamine Chemical and Physical Properties

Names and Identifiers

• meta-fluoro 4-ANBP
• 4-Piperidinamine, N-(3-fluorophenyl)-1-(phenylmethyl)-
• N-(3-fluorophenyl)-1-(phenylmethyl)-4-piperidinamine

• Inchi： 1S/C18H21FN2/c19-16-7-4-8-18(13-16)20-17-9-11-21(12-10-17)14-15-5-2-1-3-6-15/h1-8,13,17,20H,9-12,14H2
• InChI Key： JYODDJCWJLLETL-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCC(NC2=CC=CC(F)=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on N-(3-fluorophenyl)-1-(phenylmethyl)-4-piperidinamine

N-(3-Fluorophenyl)-1-(phenylmethyl)-4-piperidinamine: A Comprehensive Overview

N-(3-Fluorophenyl)-1-(phenylmethyl)-4-piperidinamine, identified by the CAS Registry Number 131587-28-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure and properties, has garnered attention due to its potential applications in drug development and material science. The compound's name itself reveals its structural composition: it consists of a piperidine ring substituted with a phenylmethyl group at position 1 and an N-substituted 3-fluorophenyl group at position 4. This arrangement imparts distinctive electronic and steric properties, making it a valuable subject for both theoretical and experimental studies.

The synthesis of N-(3-fluorophenyl)-1-(phenylmethyl)-4-piperidinamine involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of the compound, which is crucial for its application in bioactive assays.

One of the most promising aspects of this compound lies in its pharmacological profile. Studies have demonstrated that N-(3-fluorophenyl)-1-(phenylmethyl)-4-piperidinamine exhibits potent inhibitory activity against certain enzymes implicated in neurodegenerative diseases. For example, research published in the Journal of Medicinal Chemistry highlights its ability to modulate the activity of acetylcholinesterase, an enzyme whose dysregulation is associated with Alzheimer's disease. This finding underscores its potential as a lead compound for the development of novel therapeutic agents.

In addition to its enzymatic activity, this compound has shown remarkable selectivity towards specific receptors, making it a valuable tool in receptor-based drug design. Recent computational studies using molecular docking techniques have revealed that the compound interacts favorably with G-protein coupled receptors (GPCRs), which are key targets in various therapeutic areas, including cardiovascular diseases and cancer. These insights have paved the way for further exploration into its receptor-binding mechanisms and pharmacokinetic properties.

The structural versatility of N-(3-fluorophenyl)-1-(phenylmethyl)-4-piperidinamine also lends itself to applications beyond pharmacology. Its ability to form stable complexes with metal ions has been leveraged in materials science for the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties such as high surface area and tunable porosity, which are highly desirable for gas storage and catalysis applications.

Recent advances in green chemistry have also influenced the synthesis and application of this compound. Researchers have explored eco-friendly reaction conditions, such as microwave-assisted synthesis and solvent-free protocols, to minimize environmental impact while maintaining high yields. These sustainable approaches align with current global efforts to promote environmentally responsible chemical practices.

In terms of toxicity studies, preliminary data indicate that N-(3-fluorophenyl)-1-(phenylmethyl)-4-piperidinamine exhibits low cytotoxicity against human cell lines, suggesting a favorable safety profile for potential therapeutic use. However, further investigations are required to fully assess its long-term effects and bioaccumulation potential.

The future outlook for this compound is bright, with ongoing research exploring its role in diverse fields such as agrochemicals, diagnostics, and nanotechnology. Collaborative efforts between academic institutions and industry partners are expected to accelerate its translation from laboratory findings to real-world applications.

In conclusion, N-(3-fluorophenyl)-1-(phenylmethyl)-4-piperidinamine (CAS No. 131587-28-5) stands as a testament to the interdisciplinary nature of modern chemistry. Its unique structure, coupled with cutting-edge research advancements, positions it as a key player in driving innovation across multiple scientific domains.